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Compound Name: 2,3-Dibromopropionic acid

Cat. No.: B165491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dibromopropionic acid, with the chemical formula C₃H₄Br₂O₂, is a halogenated

carboxylic acid that serves as a versatile intermediate in organic synthesis.[1][2] Its utility in the

production of pharmaceuticals, pesticides, and other fine chemicals necessitates a thorough

understanding of its physical and chemical characteristics.[2][3] This technical guide provides

an in-depth overview of the core physical properties of 2,3-dibromopropionic acid, complete

with experimental protocols for their determination and graphical representations of its

synthesis and applications.

Core Physical Properties
The physical characteristics of 2,3-dibromopropionic acid are crucial for its handling, storage,

and application in various chemical reactions. This section summarizes the key quantitative

data in a structured format for easy reference and comparison.

Table 1: Quantitative Physical Properties of 2,3-Dibromopropionic Acid
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Property Value Source(s)

Molecular Formula C₃H₄Br₂O₂ [1][4][5]

Molecular Weight 231.87 g/mol [1][5][6][7]

Melting Point 63-66 °C [1][8][9][10][11]

Boiling Point 160 °C at 20 mmHg [1][8][9][10][11]

Density 2.038 - 2.332 g/cm³ [1][4][8][9]

pKa 2.33 (at 25 °C) [8]

Appearance
White to light yellow crystalline

solid
[1][2][4][5]

Solubility in Water Soluble/Miscible [4][11][12]

Solubility in Organic Solvents Soluble in ethanol and acetone [4]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of organic acids like 2,3-dibromopropionic acid.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered 2,3-dibromopropionic acid
is packed into a capillary tube to a height of 2-3 mm.[13][14][15]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[13][14][15] This assembly is then placed in a melting point

apparatus, which typically consists of a heated block or an oil bath.
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Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has transformed into a liquid (the

completion of melting) are recorded.[13][15][16] The melting point is reported as this range.

[16]

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Qualitative Assessment in Water: A small, measured amount (e.g., 25 mg) of 2,3-
dibromopropionic acid is added to a test tube containing a known volume (e.g., 0.75 mL)

of deionized water.[17] The tube is vigorously shaken.[17][18] If the solid dissolves

completely, it is deemed soluble.[19]

Qualitative Assessment in Organic Solvents: The same procedure is repeated with various

organic solvents such as ethanol and acetone to determine its solubility profile.[4]

pH Effect on Aqueous Solubility: For acidic compounds like 2,3-dibromopropionic acid,

solubility in aqueous basic solutions can be tested. A small amount of the acid is added to a

5% aqueous solution of sodium hydroxide and a 5% aqueous solution of sodium

bicarbonate.[17][18][20] Increased solubility in the basic solutions compared to water

indicates the formation of a more soluble salt.

Determination of pKa (Acid Dissociation Constant)
The pKa is a measure of the strength of an acid in solution. It is the pH at which the acid is

50% dissociated.

Methodology (NMR Titration):

Sample Preparation: A series of solutions of 2,3-dibromopropionic acid are prepared in a

suitable solvent (e.g., D₂O) with varying pH values.[21]
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NMR Spectroscopy: ¹H or ¹³C NMR spectra are acquired for each solution. The chemical

shifts of nuclei near the carboxylic acid group are sensitive to the protonation state of the

acid.[21]

Data Analysis: The chemical shift of a specific proton or carbon is plotted against the pH of

the solution. This plot will generate a sigmoidal curve.[22]

pKa Determination: The inflection point of the sigmoidal curve corresponds to the pKa of the

acid.[22] This is the pH at which the concentrations of the protonated and deprotonated

forms are equal.

Synthesis and Applications
2,3-Dibromopropionic acid is a key building block in organic chemistry. Its synthesis and

subsequent use in the formation of other valuable compounds are outlined below.

Synthesis of 2,3-Dibromopropionic Acid
The primary industrial synthesis of 2,3-dibromopropionic acid involves the bromination of

acrylic acid.[2][3]

Acrylic Acid
(CH₂=CHCOOH)

Bromination Reaction

Bromine
(Br₂)

2,3-Dibromopropionic Acid
(CH₂BrCHBrCOOH)

Addition across
double bond

Click to download full resolution via product page

Caption: Synthesis of 2,3-Dibromopropionic Acid.

Role as a Chemical Intermediate
The reactivity of the bromine atoms and the carboxylic acid group makes 2,3-
dibromopropionic acid a valuable intermediate for synthesizing more complex molecules.[1]
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[2]

2,3-Dibromopropionic Acid

Pharmaceuticals
(e.g., Bromfenac)

Used in synthesis

Pesticides & Herbicides
(e.g., Bromoxynil)

Used in synthesis

Other Chemical Intermediates
(e.g., Epoxides, Esters)

Used as a precursor

Click to download full resolution via product page

Caption: Applications of 2,3-Dibromopropionic Acid.

Safety and Handling
2,3-Dibromopropionic acid is classified as a corrosive solid that can cause severe skin burns

and eye damage.[5][11][12] It is also suspected of causing genetic defects.[11] Therefore,

appropriate personal protective equipment, including gloves, goggles, and a lab coat, should

be worn when handling this compound.[2][11] It should be stored in a cool, dry, and well-

ventilated area away from incompatible materials such as strong bases and oxidizing agents.

[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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